Cas no 2248260-09-3 (Tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate)

• Product Name: Tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate
• CAS No: 2248260-09-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6384594
• PubChem ID: 137941734
• Update Time: 2025-05-25

Tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate
• 2248260-09-3
• EN300-6512315
• tert-butyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate

• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)8(11)7-5-6-13(4)12-7/h5-6,8H,11H2,1-4H3
• InChI Key： YCTRBYWRBCBQPF-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CN(C)N=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate

Tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate: A Comprehensive Overview

Tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate (CAS No. 2248260-09-3) is a versatile organic compound with significant applications in various fields of chemistry. This compound, often referred to as tert-butyl amino pyrazole acetate, is a derivative of pyrazole, a heterocyclic aromatic compound with two nitrogen atoms in its ring structure. The tert-butyl group and the amino group attached to the pyrazole ring contribute to its unique chemical properties, making it a valuable intermediate in organic synthesis and drug discovery.

The structure of tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate is characterized by a central pyrazole ring substituted with a methyl group at position 1 and an amino acetate group at position 3. The tert-butyl ester moiety enhances the compound's stability and solubility, making it suitable for various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate as a key intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and other diseases. The amino group and the pyrazole ring provide sites for further functionalization, enabling the creation of highly specific and potent drug candidates.

Recent advancements in synthetic methodology have also expanded the utility of this compound. For instance, its use as a precursor in click chemistry reactions has been reported, facilitating the rapid assembly of complex molecular architectures. The tert-butyl ester group can be readily removed under mild conditions, allowing for precise control over the reaction pathway. This makes tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate an ideal starting material for constructing libraries of compounds for high-throughput screening.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for use in gas storage, catalysis, and sensing technologies. The amino group and the pyrazole ring contribute to the compound's coordination capabilities, making it a valuable component in these advanced materials.

The synthesis of tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate typically involves multi-step processes that combine nucleophilic substitution, condensation reactions, and esterification. Recent optimizations have focused on improving yields and reducing reaction times by employing catalytic systems or microwave-assisted techniques. These advancements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its environmental impact. Studies suggest that under aerobic conditions, tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate undergoes microbial degradation through hydrolysis and oxidation mechanisms. This information is crucial for ensuring sustainable practices in its production and use.

In conclusion, tert-butyl 2-amino-2-(1-methylpyrazol-3-yl)acetate (CAS No. 2248260-09-3) is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure enables it to serve as a valuable intermediate in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.